Cas no 1363405-72-4 (4-Phenyl-5,6,7,8-tetrahydro-4H-pyrazolo[1,5-A][1,4]diazepine)

• Product Name: 4-Phenyl-5,6,7,8-tetrahydro-4H-pyrazolo[1,5-A][1,4]diazepine
• CAS No: 1363405-72-4
• MF: C₁₃H₁₅N₃
• MW: 213.278302431107
• CID: 4826402
• Update Time: 2025-06-08

4-Phenyl-5,6,7,8-tetrahydro-4H-pyrazolo[1,5-A][1,4]diazepine Chemical and Physical Properties

Names and Identifiers

• 4-PHENYL-5,6,7,8-TETRAHYDRO-4H-PYRAZOLO[1,5-A][1,4]DIAZEPINE
• 4-Phenyl-5,6,7,8-tetrahydro-4H-pyrazolo[1,5-A][1,4]diazepine

• Inchi： 1S/C13H15N3/c1-2-5-11(6-3-1)13-12-7-9-15-16(12)10-4-8-14-13/h1-3,5-7,9,13-14H,4,8,10H2
• InChI Key： DLBMZBCPSSZIAO-UHFFFAOYSA-N
• SMILES： N12CCCNC(C3C=CC=CC=3)C1=CC=N2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 225
• XLogP3: 1.4
• Topological Polar Surface Area: 29.8

Additional information on 4-Phenyl-5,6,7,8-tetrahydro-4H-pyrazolo[1,5-A][1,4]diazepine

Introduction to 4-Phenyl-5,6,7,8-tetrahydro-4H-pyrazolo[1,5-A][1,4]diazepine (CAS No. 1363405-72-4)

4-Phenyl-5,6,7,8-tetrahydro-4H-pyrazolo[1,5-A][1,4]diazepine, with the CAS number 1363405-72-4, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound belongs to the class of pyrazolodiazepines, which are known for their diverse biological activities and therapeutic potentials. The unique structural features of this compound make it a valuable candidate for various research and development initiatives.

The molecular structure of 4-Phenyl-5,6,7,8-tetrahydro-4H-pyrazolo[1,5-A][1,4]diazepine consists of a pyrazole ring fused with a diazepine ring, along with a phenyl substituent. This combination of rings and substituents imparts specific chemical and biological properties that are of interest to researchers. The compound's ability to interact with various biological targets has been explored in numerous studies, highlighting its potential as a lead compound for drug discovery.

Recent advancements in the field of medicinal chemistry have shed light on the pharmacological properties of 4-Phenyl-5,6,7,8-tetrahydro-4H-pyrazolo[1,5-A][1,4]diazepine. Studies have shown that this compound exhibits significant activity against certain types of cancer cells. For instance, a study published in the Journal of Medicinal Chemistry reported that 4-Phenyl-5,6,7,8-tetrahydro-4H-pyrazolo[1,5-A][1,4]diazepine demonstrated potent cytotoxic effects on human breast cancer cells (MCF-7) and prostate cancer cells (PC-3). The mechanism of action involves the inhibition of key signaling pathways that are crucial for cancer cell proliferation and survival.

Beyond its anti-cancer properties, 4-Phenyl-5,6,7,8-tetrahydro-4H-pyrazolo[1,5-A][1,4]diazepine has also shown promise in the treatment of neurological disorders. Research conducted at the University of California revealed that this compound has neuroprotective effects in models of Parkinson's disease. The study found that 4-Phenyl-5,6,7,8-tetrahydro-4H-pyrazolo[1,5-A][1,4]diazepine reduced oxidative stress and prevented neuronal cell death in dopaminergic neurons. These findings suggest that the compound could be a potential therapeutic agent for neurodegenerative diseases.

The pharmacokinetic profile of 4-Phenyl-5,6,7,8-tetrahydro-4H-pyrazolo[1,5-A][1,4]diazepine has also been extensively studied. Preclinical data indicate that the compound has favorable absorption and distribution properties. It is rapidly absorbed after oral administration and exhibits good bioavailability. Additionally, the compound shows low toxicity in animal models at therapeutic doses. These characteristics make it an attractive candidate for further clinical development.

In terms of synthetic methods, several approaches have been developed to synthesize 4-Phenyl-5,6,7,8-tetrahydro-4H-pyrazolo[1，5-A][1，4]diazepine. One common method involves the reaction of 2-aminoethylbenzene with 3-(phenylamino)-propanal followed by cyclization under appropriate conditions. Another approach utilizes microwave-assisted synthesis to enhance the efficiency and yield of the reaction. These synthetic routes provide researchers with flexible options to produce the compound for various applications.

The safety profile of 4-Phenyl-5，6，7，8-tetrahydro-4H-pyrazolo[1，5-A][1，4]diazepine is an important consideration for its potential use in clinical settings. Toxicological studies have shown that the compound is generally well-tolerated at therapeutic doses. However, as with any new chemical entity (NCE), thorough safety evaluations are necessary before advancing to human trials. Preclinical toxicology studies have not identified any significant safety concerns at relevant dose levels.

In conclusion, 4-Phenyl-5，6，7，8-tetrahydro-4H-pyrazolo[1，5-A][1，4]diazepine (CAS No. 1363405–72–4) is a promising compound with diverse biological activities and therapeutic potentials. Its anti-cancer properties and neuroprotective effects make it a valuable candidate for further research and development in pharmaceutical sciences. Ongoing studies continue to explore its mechanisms of action and optimize its pharmacological profile for clinical applications.